Cas no 155495-67-3 (Ethanone, 2,2,2-trifluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]-)

• Product name: Ethanone, 2,2,2-trifluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]-
• CAS No: 155495-67-3
• MF: C₆H₂F₆N₂O
• MW: 232.083302021027
• CID: 3800476
• PubChem ID: 11009809

Ethanone, 2,2,2-trifluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]-
• 2,2,2-Trifluoro-1-(5-(trifluoromethyl)-1H-pyrazol-4-yl)ethanone
• 155495-67-3
• EN300-1955997
• 5-trifluoromethyl-4-trifluoroacetylpyrazole
• 2,2,2-trifluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-one
• PCLLMNFRDBCHJX-UHFFFAOYSA-N
• SCHEMBL1832559
• SCHEMBL23853474

• Inchi： InChI=1S/C6H2F6N2O/c7-5(8,9)3-2(1-13-14-3)4(15)6(10,11)12/h1H,(H,13,14)
• InChI Key： PCLLMNFRDBCHJX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 232.00713166Da
• Monoisotopic Mass: 232.00713166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų